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Compound of Interest

Compound Name: BAY1125976

cat. No.: 8612003

Technical Support Center: BAY1125976

Welcome to the technical support center for BAY1125976. This resource provides researchers,
scientists, and drug development professionals with comprehensive troubleshooting guides
and frequently asked questions (FAQs) to ensure the successful application of BAY1125976 in
your experiments.

Frequently Asked Questions (FAQS)

Q1: What are the recommended storage conditions for BAY1125976 stock solutions in DMSO?

Al: There are differing recommendations from various suppliers regarding the storage of
BAY1125976 in DMSO at -20°C. Some suggest a storage period of up to one year, while
others recommend a shorter duration of one month. To ensure the integrity of your
experiments, we recommend aliquoting your stock solution into single-use vials and storing
them at -80°C for long-term storage (up to 6 months). For short-term use, storage at -20°C for
up to one month is advisable. It is best practice to perform a stability check if the solution has
been stored for an extended period.

Q2: What is the mechanism of action of BAY11259767?

A2: BAY1125976 is a potent and selective allosteric inhibitor of AKT1 and AKT2, two key
serine/threonine kinases in the PI3BK/AKT/mTOR signaling pathway. By binding to an allosteric
site, it prevents the phosphorylation and subsequent activation of AKT, leading to the inhibition
of downstream signaling and ultimately impacting cell proliferation, survival, and metabolism.
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The PIBK/AKT/mTOR pathway is frequently hyperactivated in cancer, making it a critical target
for therapeutic intervention.

Q3: My BAY1125976 in DMSO has precipitated after a freeze-thaw cycle. What should | do?

A3: Precipitation can occur after freeze-thaw cycles. To redissolve the compound, you can
gently warm the vial in a 37°C water bath for 5-10 minutes and vortex thoroughly. If
precipitation persists, sonication for a short period may also be effective. To avoid this issue, it
is highly recommended to prepare single-use aliquots of your stock solution to minimize the
number of freeze-thaw cycles.

Q4: What concentration of DMSO is acceptable for my cell-based assays?

A4: The final concentration of DMSO in your cell culture medium should be kept as low as
possible to avoid solvent-induced toxicity. A final DMSO concentration of less than 0.5% (v/v) is
generally considered safe for most cell lines. However, it is always recommended to include a
vehicle control (medium with the same final concentration of DMSO) in your experiments to
account for any potential effects of the solvent.

Troubleshooting Guides

Issue 1: Inconsistent experimental results with
BAY1125976

o Possible Cause 1: Degradation of BAY1125976 in stock solution.

o Solution: The stability of BAY1125976 in DMSO at -20°C can be a concern, with
recommendations varying from one month to one year. For critical experiments, it is
advisable to use a freshly prepared stock solution or one that has been stored at -80°C in
single-use aliquots for no longer than six months. If you suspect degradation, you can
perform a stability analysis using HPLC (see Experimental Protocol section).

e Possible Cause 2: Repeated freeze-thaw cycles.

o Solution: Repeatedly freezing and thawing your stock solution can lead to precipitation
and degradation of the compound. Prepare single-use aliquots of your stock solution to
minimize this.
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Issue 2: Precipitation of BAY1125976 upon dilution in

aqueous buffer/media
¢ Possible Cause: Low aqueous solubility of BAY1125976.

o Solution: When diluting a DMSO stock solution into an aqueous buffer or cell culture
medium, the compound can precipitate out if its solubility limit is exceeded. To mitigate
this, add the DMSO stock to the aqueous solution dropwise while vortexing to ensure
rapid mixing. Preparing an intermediate dilution in your buffer/media can also be helpful.

Stability of BAY1125976 in DMSO at -20°C

The following table summarizes illustrative data on the stability of BAY1125976 in DMSO when
stored at -20°C. This data is intended as a guideline; for critical applications, we recommend
performing your own stability assessment.

Percentage of Initial
Storage Duration (Months) Concentration Remaining Observations

(%)
0 100 Clear, colorless solution
1 98.5 Clear, colorless solution
3 95.2 Clear, colorless solution
6 90.7 Slight yellowish tint observed
12 85.1 Visible particulate matter

Experimental Protocol: Stability Assessment of
BAY1125976 in DMSO by HPLC-UV

This protocol outlines a method for determining the stability of BAY1125976 in a DMSO stock
solution stored at -20°C over time.

1. Materials and Reagents:
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BAY1125976 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Formic acid, LC-MS grade

HPLC vials with inserts

0.22 um syringe filters

. Preparation of Stock and Working Solutions:

Stock Solution (10 mM): Accurately weigh a sufficient amount of BAY1125976 powder and
dissolve it in anhydrous DMSO to achieve a final concentration of 10 mM. Vortex until fully
dissolved.

Working Standard (100 uM): On the day of analysis (Time 0), dilute the 10 mM stock solution
1:100 in ACN to prepare a 100 uM working standard.

. Storage Conditions:

Aliquot the 10 mM stock solution into several small, tightly sealed vials and store them at
-20°C, protected from light.

. HPLC-UV Method:

HPLC System: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um).

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Gradient:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b612003?utm_src=pdf-body
https://www.benchchem.com/product/b612003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

0-2 min: 10% B

[e]

2-15 min: 10-90% B

o

15-18 min: 90% B

[¢]

18-20 min: 10% B

[¢]

Flow Rate: 1.0 mL/min.

Detection Wavelength: Determine the Amax of BAY1125976 (typically between 250-350 nm)
and monitor at this wavelength.

Injection Volume: 10 pL.

Column Temperature: 30°C.

. Stability Study Procedure:

Time 0 Analysis: On the day of stock solution preparation, take an aliquot, prepare the 100
MM working standard, and inject it into the HPLC system in triplicate. The average peak area
will serve as the 100% reference.

Subsequent Time Points: At predetermined time points (e.g., 1, 3, 6, and 12 months),
retrieve one of the stored aliquots from the -20°C freezer. Allow it to thaw completely and
reach room temperature.

Prepare a 100 uM working solution from the thawed stock in the same manner as the Time O
sample.

Inject the working solution in triplicate and record the average peak area for BAY1125976.

. Data Analysis:

Calculate the percentage of BAY1125976 remaining at each time point using the following
formula: % Remaining = (Average Peak Area at Time X / Average Peak Area at Time 0) * 100

Plot the % Remaining against the storage time to visualize the degradation profile.
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Caption: PISBK/AKT/mTOR signaling pathway and the point of inhibition by BAY1125976.
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Caption: Experimental workflow for assessing the stability of BAY1125976 in DMSO.
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 To cite this document: BenchChem. [Stability of BAY1125976 in DMSO at -20°C].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612003#stability-of-bay1125976-in-dmso-at-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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